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Compound of Interest

Compound Name: BMS-707035

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-707035 is a potent and specific inhibitor of the human immunodeficiency virus type 1
(HIV-1) integrase enzyme.[1][2] As a strand transfer inhibitor (INSTI), it represents a critical
class of antiretroviral drugs. Its mechanism of action involves blocking the final step of proviral
DNA integration into the host cell genome, a crucial stage in the HIV-1 replication cycle.[1][3]
Recent studies have also explored its potential activity against other viral targets, such as the
main protease of SARS-CoV-2.[4] These application notes provide detailed protocols for the
use of BMS-707035 in cell culture-based assays to evaluate its antiviral efficacy and
cytotoxicity.

Mechanism of Action

BMS-707035 specifically targets the HIV-1 integrase, a key enzyme in the retroviral pre-
integration complex. The binding of BMS-707035 to the integrase enzyme is a mutually
exclusive event with the binding of the target host DNA.[1][2] This prevents the covalent
insertion of the reverse-transcribed viral DNA into the host cell's chromosome, effectively
halting the viral replication cycle.

Quantitative Data Summary
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The following tables summarize the in vitro efficacy and cytotoxicity of BMS-707035 from
various studies.

Parameter Value Assay Conditions Reference

IC50 (HIV-1 Integrase

15 nM Enzyme Assa 112115
Strand Transfer) y y [1121[5]

IC50 (HIV-1 Integrase

14 nM Enzyme Assay [4]
DNA Strand Transfer)

In the presence of
2nM 10% Fetal Bovine [6]
Serum (FBS)

EC50 (Antiviral
Activity against HIV-1)

o In the presence of 15
EC50 (Antiviral

o ) 17 nM mg/mL human serum [6]
Activity against HIV-1) ]
albumin
EC50 (SARS-CoV-2
o 0.27 uM Infected Huh7.5 cells [4]
Replication)
CC50 (Cytotoxicity) 245 uM Several cell lines [6]

IC50: Half-maximal inhibitory concentration; EC50: Half-maximal effective concentration; CC50:
Half-maximal cytotoxic concentration.

Signaling Pathway and Experimental Workflow
Diagrams
HIV-1 Integration Pathway and Inhibition by BMS-707035
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HIV-1 Integration Pathway and Inhibition by BMS-707035
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General Workflow for BMS-707035 Antiviral Assay

1. Prepare and Seed Target Cells e
( (e.g., MT-2, Huh7.5) ) (2 Prepare Serial Dilutions of BMS-70703E)

' 4

3. Infect Cells with Virus
(e.g., HIV-1, SARS-CoV-2)
in the presence of BMS-707035

l

4. Incubate for a Defined Period

'

5. Measure Antiviral Effect
(e.g., p24 ELISA, Reporter Gene Assay, CPE)

(6. Data Analysis and EC50 Determinatior)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BMS-707035 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606244#bms-707035-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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